Cas no 2171770-17-3 (1-(4-azidobutanoyl)azepane-2-carboxylic acid)

• Product Name: 1-(4-azidobutanoyl)azepane-2-carboxylic acid
• CAS No: 2171770-17-3
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• CID: 6334813
• PubChem ID: 165532941
• Update Time: 2025-07-21

1-(4-azidobutanoyl)azepane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-azidobutanoyl)azepane-2-carboxylic acid
• EN300-1280684
• 2171770-17-3

• Inchi： 1S/C11H18N4O3/c12-14-13-7-4-6-10(16)15-8-3-1-2-5-9(15)11(17)18/h9H,1-8H2,(H,17,18)
• InChI Key： RDZYOGIQBKCAGF-UHFFFAOYSA-N
• SMILES： O=C(CCCN=[N+]=[N-])N1CCCCCC1C(=O)O

Computed Properties

• Exact Mass: 254.13789045g/mol
• Monoisotopic Mass: 254.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72Ų

Additional information on 1-(4-azidobutanoyl)azepane-2-carboxylic acid

Recent Advances in the Application of 1-(4-azidobutanoyl)azepane-2-carboxylic acid (CAS: 2171770-17-3) in Chemical Biology and Drug Discovery

1-(4-azidobutanoyl)azepane-2-carboxylic acid (CAS: 2171770-17-3) has emerged as a versatile chemical tool in the field of chemical biology and drug discovery. This compound, characterized by its azide functional group and azepane ring, has garnered significant attention due to its potential applications in bioconjugation, proteomics, and targeted drug delivery. Recent studies have highlighted its utility in click chemistry reactions, enabling the efficient labeling and modification of biomolecules for research and therapeutic purposes.

One of the most notable applications of 1-(4-azidobutanoyl)azepane-2-carboxylic acid is its role in bioorthogonal chemistry. The azide group allows for selective reactions with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This property has been exploited in the development of novel probes for imaging and tracking cellular processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in labeling cell-surface glycoproteins, providing insights into glycosylation patterns associated with cancer progression.

In addition to its use in imaging, 1-(4-azidobutanoyl)azepane-2-carboxylic acid has shown promise in drug discovery. Researchers have utilized its azide moiety to create covalent inhibitors targeting specific enzymes. A recent preprint on bioRxiv detailed the synthesis of a library of inhibitors based on this scaffold, which exhibited potent activity against serine proteases implicated in inflammatory diseases. The study underscored the compound's potential as a building block for the development of next-generation therapeutics.

Another groundbreaking application of this compound lies in proteomics. By incorporating 1-(4-azidobutanoyl)azepane-2-carboxylic acid into peptide sequences, scientists have achieved site-specific modifications that enhance the stability and bioavailability of peptide-based drugs. A 2023 Nature Communications article reported the successful use of this strategy to develop a novel class of antimicrobial peptides with improved resistance to proteolytic degradation.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 1-(4-azidobutanoyl)azepane-2-carboxylic acid. Researchers are actively exploring modifications to the azepane ring and linker length to improve cellular uptake and reduce off-target effects. Collaborative efforts between academia and industry are expected to drive further innovations in this area, potentially leading to clinical applications in the near future.

In conclusion, 1-(4-azidobutanoyl)azepane-2-carboxylic acid (CAS: 2171770-17-3) represents a valuable asset in the toolkit of chemical biologists and medicinal chemists. Its unique structural features and reactivity profile continue to inspire novel approaches to drug discovery and biological research. As the field progresses, ongoing studies will likely uncover additional applications and refine existing methodologies, solidifying its role in advancing biomedical science.